Cas no 819052-32-9 (Benzoic acid,3-acetyl-6-hydroxy-2-methyl-, methyl ester)

• Product Name: Benzoic acid,3-acetyl-6-hydroxy-2-methyl-, methyl ester
• CAS No: 819052-32-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 715620
• PubChem ID: 45097098
• Update Time: 2025-04-19

Benzoic acid,3-acetyl-6-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-acetyl-6-hydroxy-2-methyl-, methyl ester
• Benzoic acid, 3-acetyl-6-hydroxy-2-methyl-, methyl ester (9CI)
• 819052-32-9
• Methyl 3-acetyl-6-hydroxy-2-methylbenzoate

• Inchi： 1S/C11H12O4/c1-6-8(7(2)12)4-5-9(13)10(6)11(14)15-3/h4-5,13H,1-3H3
• InChI Key： SJCSLPIWRWZKKB-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C)=O)=C(C)C=1C(=O)OC

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 2